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Compound of Interest

Compound Name: Propylamine

Abstract: Propylamine, also known as n-propylamine or propan-1-amine, is a primary
aliphatic amine with significant applications across the pharmaceutical, agrochemical, and
chemical synthesis industries.[1][2] Its utility stems from the reactive primary amino group,
which serves as a versatile functional handle for constructing more complex molecules.[1] This
document provides a comprehensive overview of the chemical formula, structure,
physicochemical properties, synthesis protocols, and key applications of propylamine, tailored
for professionals in research and drug development.

Chemical Identity and Properties

Propylamine is a colorless, volatile liquid characterized by a strong, ammonia-like odor.[1][3] It
Is a weak base with a pKa of 10.6 at 20°C and is miscible with water, ethanol, and ether.[4] The
fundamental identifiers and physicochemical properties of propylamine are summarized in the
table below.

Table 1: Physicochemical Properties of Propylamine
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Property Value Source(s)
IUPAC Name Propan-1l-amine [31[5]
Synonyms n-P-ropyIamine, 1- 61171
Aminopropane

CAS Number 107-10-8 [5][6]
Molecular Formula CsHsN [51[6]
Linear Formula CH3CH2CH2NH:z [8]
Molecular Weight 59.11 g/mol [31[6]
Appearance Colorless liquid [1][5]
Odor Strong, ammonia-like [2][3]
Density 0.719 g/mL at 25 °C [5114]
Boiling Point 47-49 °C [1][5]
Melting Point -83 °C [51[4]
Flash Point -37 °C (-35 °F) [2][3]

Water Solubility

Miscible

[2](3]

Vapor Pressure

33.9 kPa (254 mmHg) at 20 °C

[3]

Refractive Index (n20/D)

1.388

[4](8]

Base Dissociation Constant
(Kb)

4.7 x 1074

[5]1°]

Chemical Formula and Structure

The chemical formula for propylamine is CsHoN.[5][6] Structurally, it consists of a three-carbon

propyl group attached to a primary amino group (-NH2).[3] This structure imparts nucleophilic

and basic properties, which are central to its reactivity.

Figure 1: 2D Chemical Structure of Propylamine
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Synthesis of Propylamine

Propylamine can be synthesized through various industrial and laboratory methods. A
common industrial approach involves the reaction of n-propanol with ammonia at high
temperature and pressure over a catalyst, which can produce a mixture of mono-, di-, and tri-
propylamine.[4][10] For laboratory-scale synthesis, a prevalent method is the reduction of a
nitrile, such as propanenitrile.

This protocol describes the synthesis of propylamine via the reduction of propanenitrile using
a reducing agent like lithium aluminum hydride (LiAIHa4).

Materials:

Propanenitrile (CH3CH2CN)

e Lithium aluminum hydride (LiAIH4)

¢ Anhydrous diethyl ether

e Dry ice/acetone bath

« Distilled water

e 10% Sulfuric acid

e 20% Sodium hydroxide solution

e Anhydrous sodium sulfate

» Round-bottom flask, reflux condenser, dropping funnel, heating mantle, distillation apparatus
Procedure:

o Setup: Assemble a dry 500 mL three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser (with a drying tube), and a dropping funnel. The entire apparatus
must be flame-dried under a nitrogen or argon atmosphere to exclude moisture.
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e Reaction Initiation: Suspend LiAlH4 (e.g., 0.15 mol) in 150 mL of anhydrous diethyl ether in
the flask and cool the mixture in an ice bath.

» Addition of Nitrile: Dissolve propanenitrile (e.g., 0.1 mol) in 50 mL of anhydrous diethyl ether
and add it dropwise from the dropping funnel to the stirred LiAlH4 suspension at a rate that
maintains a gentle reflux.

o Reflux: After the addition is complete, remove the ice bath and gently heat the mixture to
reflux for 2-4 hours to ensure the reaction goes to completion.

e Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Cautiously quench the
excess LiAlH4 by the dropwise addition of a calculated amount of water (e.g., X mL of water
for X g of LiAlHa4), followed by 15% aqueous sodium hydroxide (X mL), and then more water
(3X'mL). This should produce a granular precipitate of aluminum salts.

« Isolation: Filter the solid aluminum salts and wash them thoroughly with diethyl ether.
Combine the filtrate and the ether washings.

 Purification: Dry the combined ethereal solution over anhydrous sodium sulfate. Filter off the
drying agent and remove the diethyl ether by distillation. The remaining liquid is crude
propylamine, which can be further purified by fractional distillation. The fraction boiling at
approximately 48 °C is collected.

Figure 2: Workflow for Propylamine Synthesis via Nitrile Reduction

Chemical Reactivity and Applications

The primary amine group in propylamine is a nucleophile and a base, enabling it to participate
in a wide range of chemical reactions, including alkylation, acylation, and condensation.[1] This
reactivity makes it a crucial intermediate in organic synthesis.

Key Applications in Drug Development and Industry:

e Pharmaceuticals: Propylamine is a vital building block for active pharmaceutical ingredients
(APIs).[1][11] It is used in the synthesis of local anesthetics like prilocaine and oral
antidiabetic medications such as chlorpropamide.[1] The broader family of propargylamines,
a related structural class, is also extensively studied in drug discovery.[12]
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o Agrochemicals: It serves as a key intermediate in the production of fungicides, such as
prochloraz, and herbicides.[1][2][13]

o Chemical Synthesis: Propylamine is employed as a reagent and a catalyst in organic
synthesis. It is used to create rubber chemicals, dyes, corrosion inhibitors, and resins for
textiles and leather.[2][13]

o Nanomaterials: In the processing of nanomaterials, propylamine is utilized in the synthesis,
size and morphology control, and functionalization of various nanosized products.[11]

Safety and Handling

Propylamine is a highly flammable liquid with a low flash point and its vapors can form
explosive mixtures with air.[3][4] It is also corrosive and can cause severe irritation to the skin,
eyes, and respiratory tract.[2] Proper handling requires the use of personal protective
equipment (PPE), including gloves, safety goggles, and respiratory protection, and work should
be conducted in a well-ventilated fume hood. Store in a cool, dry, well-ventilated area away
from sources of ignition and oxidizing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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